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Compound of Interest

Compound Name: 1-Chloroethyl Isopropyl Carbonate

Cat. No.: B1631337 Get Quote

An In-depth Technical Guide to 1-Chloroethyl Isopropyl Carbonate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 1-Chloroethyl Isopropyl
Carbonate, a key intermediate in the pharmaceutical and fine chemical industries. The

document details its molecular structure, chemical formula, physicochemical properties,

synthesis protocols, and primary applications.

Molecular Structure and Chemical Formula
1-Chloroethyl Isopropyl Carbonate is an organic compound featuring a carbonate ester

functional group. The molecule consists of an isopropyl group and a 1-chloroethyl group

attached to the carbonate moiety.

Chemical Formula: C₆H₁₁ClO₃[1][2][3]

IUPAC Name: 1-chloroethyl propan-2-yl carbonate[3]

Synonyms: Carbonic Acid 1-Chloroethyl Isopropyl Ester, 1-chloroethyl 1-methylethyl carbonic

acid ester, Isopropyl (1-chloroethyl)-carbonate[3][4][5]

Molecular Structure:
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Caption: Molecular structure of 1-Chloroethyl Isopropyl Carbonate.

Physicochemical Properties
The quantitative data for 1-Chloroethyl Isopropyl Carbonate are summarized in the table

below for easy reference and comparison.

Property Value Reference

Molecular Weight 166.60 g/mol [1][3][6]

CAS Number 98298-66-9 [1][2][3][7][8]

Appearance
Clear, colorless to pink/orange

liquid
[4][6][7]

Density 1.085 - 1.114 g/cm³ (at 20°C) [4][7][9]

Boiling Point
170°C at 105 Pa; 70°C at 15

mmHg
[4][7][10]

Melting Point -80°C [7]

Flash Point 55.18 - 59°C [4][7]

Refractive Index 1.41 - 1.424 [4][9]

Solubility

Soluble in common organic

solvents (e.g., toluene,

acetone, THF); Insoluble in

water

[7]

Applications in Research and Drug Development
1-Chloroethyl Isopropyl Carbonate is a versatile reagent and intermediate in organic

synthesis with several key applications:

Pharmaceutical Intermediate: It is a crucial building block in the synthesis of various active

pharmaceutical ingredients (APIs).[5] Notably, it is used in the production of the antibacterial

agent Cefpodoxime Proxetil and the antiviral drug Tenofovir Disoproxil.[1][11]
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Protecting Group Chemistry: It serves as an efficient and mild reagent for the removal of

benzyl protecting groups, which is a common transformation in complex molecule synthesis.

[1]

Agrochemicals: The compound is utilized in the development of new crop protection agents.

[5]

Polymer and Coatings Industry: It is employed in the research and development of novel

monomers and resins.[5]

Experimental Protocol: Synthesis of 1-Chloroethyl
Isopropyl Carbonate
The following is a detailed methodology for the synthesis of 1-Chloroethyl Isopropyl
Carbonate.[1][6]

Materials:

2-Propanol (Isopropyl alcohol)

Pyridine

1-Chloroethyl chloroformate

Ethyl acetate

Brine solution

Sodium sulfate

Dry ice/acetone bath

Procedure:

A solution of 2-propanol (2.66 mL, 34.97 mmol) and pyridine (3.39 mL, 41.96 mmol) is

prepared and pre-cooled in a dry ice/acetone bath.

1-Chloroethyl chloroformate is added slowly to the cooled solution.
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The resulting mixture is allowed to warm to 25°C and stirred overnight.

The mixture is concentrated under reduced pressure.

The residue is dissolved in ethyl acetate.

The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure.

The final product, 1-Chloroethyl Isopropyl Carbonate, is obtained as a pink/orange oil with

a typical yield of around 88%.[1]

Synthesis Workflow Diagram:

Reactants

Process Product
2-Propanol

Cooling (Dry ice/acetone bath)Pyridine

1-Chloroethyl chloroformate

Slow Addition Reaction at 25°C (overnight) Concentration Dissolution in Ethyl Acetate Washing with Brine Drying (Sodium Sulfate) Filtration Final Concentration 1-Chloroethyl Isopropyl Carbonate

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Chloroethyl Isopropyl Carbonate.

Safety and Handling
1-Chloroethyl Isopropyl Carbonate is classified as a flammable liquid and is corrosive,

causing severe skin burns and eye damage.[8][12] Appropriate personal protective equipment,

including gloves, protective clothing, and eye/face protection, should be worn when handling

this chemical.[8] It should be stored in a cool, dry, and well-ventilated area away from sources
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of ignition.[7][10] For detailed safety information, refer to the Safety Data Sheet (SDS) provided

by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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